![molecular formula C13H10N2O4S B5600394 2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}-1-(5-methyl-2-furyl)ethanone](/img/structure/B5600394.png)
2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}-1-(5-methyl-2-furyl)ethanone
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Description
2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}-1-(5-methyl-2-furyl)ethanone is a chemical compound that has been extensively studied for its potential applications in scientific research. This molecule has shown promising results in various fields of research, including biochemistry, pharmacology, and medicinal chemistry.
Scientific Research Applications
Antimicrobial and Antifungal Applications
- Oxadiazole derivatives, including those structurally related to the specified compound, have shown significant antimicrobial and antifungal activities. For instance, specific oxadiazole compounds have been synthesized and demonstrated potent antimycobacterial activity against M. tuberculosis, including strains resistant to isoniazid, highlighting their potential in treating tuberculosis (Ali & Shaharyar, 2007). Moreover, certain tetrazole derivatives exhibited strong anticandidal effects with minimal cytotoxicity, suggesting their applicability in combating fungal infections (Kaplancıklı et al., 2014).
Antituberculosis Agents
- Research has focused on the development of oxadiazol-2-ylthio compounds as antituberculosis agents. Compounds with the oxadiazole moiety have been synthesized and tested for their efficacy against Mycobacterium tuberculosis, with certain derivatives showing promise as potential treatments for tuberculosis (Mir, Siddiqui, & Comrie, 1991).
Anticancer Agents
- Oxadiazole derivatives have also been explored for their potential anticancer properties. A study synthesized thiazolyl(hydrazonoethyl)thiazoles using a compound with an oxadiazole moiety as a building block, demonstrating significant antitumor activities against breast cancer cells, suggesting their potential as anti-breast cancer agents (Mahmoud et al., 2021).
Corrosion Inhibition
- In the context of materials science, oxadiazole derivatives have been investigated for their corrosion inhibition properties. Specifically, derivatives have shown efficacy in protecting mild steel in sulphuric acid, indicating their utility in industrial applications to prevent corrosion (Ammal, Prajila, & Joseph, 2018).
properties
IUPAC Name |
2-[[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-(5-methylfuran-2-yl)ethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10N2O4S/c1-8-4-5-10(18-8)9(16)7-20-13-15-14-12(19-13)11-3-2-6-17-11/h2-6H,7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDWSSDDJVPAHDO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(O1)C(=O)CSC2=NN=C(O2)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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